![molecular formula C8H19NO2 B6168603 1-[(4-aminopentyl)oxy]-2-methoxyethane CAS No. 1248082-74-7](/img/new.no-structure.jpg)
1-[(4-aminopentyl)oxy]-2-methoxyethane
Overview
Description
1-[(4-aminopentyl)oxy]-2-methoxyethane is an organic compound with a unique structure that includes an aminopentyl group and a methoxyethane moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(4-aminopentyl)oxy]-2-methoxyethane typically involves the reaction of 4-aminopentanol with 2-methoxyethanol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as sulfuric acid, to facilitate the formation of the ether bond between the two reactants .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would likely include steps to purify the final product, such as distillation or recrystallization, to ensure high purity and yield .
Chemical Reactions Analysis
Types of Reactions
1-[(4-aminopentyl)oxy]-2-methoxyethane can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.
Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Nucleophiles like halides (Cl-, Br-) or other alkoxy groups can be used in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or carboxylic acids, while reduction may produce alcohols or amines .
Scientific Research Applications
1-[(4-aminopentyl)oxy]-2-methoxyethane has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in the study of biochemical pathways and interactions.
Industry: The compound can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-[(4-aminopentyl)oxy]-2-methoxyethane involves its interaction with specific molecular targets. The aminopentyl group can interact with enzymes or receptors, while the methoxyethane moiety may influence the compound’s solubility and bioavailability. These interactions can modulate various biochemical pathways and cellular processes .
Comparison with Similar Compounds
Similar Compounds
- 1-[(4-aminobutyl)oxy]-2-methoxyethane
- 1-[(4-aminopropyl)oxy]-2-methoxyethane
- 1-[(4-aminopentyl)oxy]-2-ethoxyethane
Uniqueness
1-[(4-aminopentyl)oxy]-2-methoxyethane is unique due to its specific combination of an aminopentyl group and a methoxyethane moiety. This structure provides distinct chemical and physical properties, making it valuable for various applications in research and industry .
Properties
CAS No. |
1248082-74-7 |
|---|---|
Molecular Formula |
C8H19NO2 |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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